Cas no 55947-13-2 ((2E)-2-bromobut-2-enal)

• Product Name: (2E)-2-bromobut-2-enal
• CAS No: 55947-13-2
• MF: C₄H₅BrO
• MW: 148.985900640488
• MDL: MFCD01734073
• CID: 4036856
• PubChem ID: 12719284
• Update Time: 2025-04-22

(2E)-2-bromobut-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 2-bromo-, (E)-
• 2-Butenal, 2-bromo-, (2E)-
• (2E)-2-bromobut-2-enal
• (E)-2-Bromobut-2-enal
• SCHEMBL13118674
• AKOS006275949
• 55947-13-2
• 2-bromobut-2-enal

• MDL： MFCD01734073
• Inchi： 1S/C4H5BrO/c1-2-4(5)3-6/h2-3H,1H3/b4-2+
• InChI Key： DOZLVLCBCZGSSH-DUXPYHPUSA-N
• SMILES： C(=O)/C(/Br)=C\C

Computed Properties

• Exact Mass: 147.95238Da
• Monoisotopic Mass: 147.95238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų